1-(4-Amino-3-methylphenyl)azetidine-2-carboxylic acid

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 1-(4-amino-3-methylphenyl)azetidine-2-carboxylic acid
• InChI: InChI=1S/C11H14N2O2/c1-7-6-8(2-3-9(7)12)13-5-4-10(13)11(14)15/h2-3,6,10H,4-5,12H2,1H3,(H,14,15)
• InChI Key: INMYKRGHGLZDOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CCC2C(=O)O)N

Description

1-(4-Amino-3-methylphenyl)azetidine-2-carboxylic acid is a unique compound belonging to the class of azetidines, which are four-membered nitrogen-containing heterocycles.

Preparation Methods

The synthesis of 1-(4-Amino-3-methylphenyl)azetidine-2-carboxylic acid can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 4-amino-3-methylbenzaldehyde with azetidine-2-carboxylic acid in the presence of a suitable catalyst can yield the desired compound . Industrial production methods often involve optimizing reaction conditions such as temperature, pressure, and solvent choice to maximize yield and purity .

Chemical Reactions Analysis

1-(4-Amino-3-methylphenyl)azetidine-2-carboxylic acid undergoes a variety of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other functional groups under appropriate conditions.

Scientific Research Applications

1-(4-Amino-3-methylphenyl)azetidine-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It serves as a valuable intermediate in the synthesis of complex organic molecules and heterocycles.

Biology: The compound is used in the study of enzyme mechanisms and protein interactions due to its structural similarity to natural amino acids.

Industry: The compound is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-Amino-3-methylphenyl)azetidine-2-carboxylic acid involves its interaction with specific molecular targets. For example, it can act as an inhibitor of certain enzymes by binding to their active sites and preventing substrate access . The compound’s structure allows it to mimic natural substrates, thereby interfering with normal biochemical pathways .

Comparison with Similar Compounds

1-(4-Amino-3-methylphenyl)azetidine-2-carboxylic acid can be compared with other azetidine derivatives such as azetidine-2-carboxylic acid and 1-(4-nitrophenyl)azetidine-2-carboxylic acid . While all these compounds share the azetidine core, their unique substituents confer different chemical and biological properties. For instance, the presence of an amino group in this compound enhances its reactivity and potential for forming hydrogen bonds, making it distinct from its analogs .